molecular formula C11H11F3N2O4S B6263599 1',2'-dihydrospiro[azetidine-3,3'-indole]-2'-one, trifluoromethanesulfonic acid CAS No. 2225144-52-3

1',2'-dihydrospiro[azetidine-3,3'-indole]-2'-one, trifluoromethanesulfonic acid

Cat. No. B6263599
CAS RN: 2225144-52-3
M. Wt: 324.3
InChI Key:
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Description

Trifluoromethanesulfonic acid, also known as triflic acid, TFMS, TFSA, HOTf or TfOH, is a sulfonic acid with the chemical formula CF3SO3H . It is one of the strongest known acids and is widely used in research as a catalyst for esterification . It is a hygroscopic, colorless, slightly viscous liquid and is soluble in polar solvents .


Synthesis Analysis

Trifluoromethanesulfonic acid is produced industrially by electrochemical fluorination (ECF) of methanesulfonic acid . The resulting CF3SO2F is hydrolyzed, and the resulting triflate salt is reprotonated . Triflic acid is purified by distillation from triflic anhydride .


Molecular Structure Analysis

The molecular formula of trifluoromethanesulfonic acid is CF3SO3H . The molecular weight is 150.07121 g/mol .


Chemical Reactions Analysis

Triflic acid is useful in protonations because the conjugate base of triflic acid is nonnucleophilic . It is also used as an acidic titrant in nonaqueous acid-base titration because it behaves as a strong acid in many solvents .


Physical And Chemical Properties Analysis

Trifluoromethanesulfonic acid is a colorless liquid with a density of 1.696 g/mL . It has a melting point of -40 °C and a boiling point of 162 °C . It is soluble in water .

Mechanism of Action

Triflic acid is a superior catalyst for acylation . The catalytic activity of TfOH in C- and/or O-acylation has broadened the use of various substrates under mild and neat or forced conditions .

Safety and Hazards

Triflic acid is considered hazardous and can cause severe acid burns . It is corrosive to metals and can cause acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1',2'-dihydrospiro[azetidine-3,3'-indole]-2'-one, trifluoromethanesulfonic acid involves the reaction of an indole derivative with an azetidine derivative in the presence of a Lewis acid catalyst, followed by treatment with trifluoromethanesulfonic acid to form the final product.", "Starting Materials": [ "Indole derivative", "Azetidine derivative", "Lewis acid catalyst", "Trifluoromethanesulfonic acid" ], "Reaction": [ "The indole derivative is reacted with the azetidine derivative in the presence of a Lewis acid catalyst to form an intermediate spiro compound.", "The intermediate spiro compound is then treated with trifluoromethanesulfonic acid to form the final product, 1',2'-dihydrospiro[azetidine-3,3'-indole]-2'-one, trifluoromethanesulfonic acid." ] }

CAS RN

2225144-52-3

Product Name

1',2'-dihydrospiro[azetidine-3,3'-indole]-2'-one, trifluoromethanesulfonic acid

Molecular Formula

C11H11F3N2O4S

Molecular Weight

324.3

Purity

95

Origin of Product

United States

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